A Comprehensive Technical Guide to the Molecular Structure and Characterization of Morpholin-4-yl-acetic acid methyl ester hydrochloride
A Comprehensive Technical Guide to the Molecular Structure and Characterization of Morpholin-4-yl-acetic acid methyl ester hydrochloride
Executive Summary: This guide provides an in-depth analysis of Morpholin-4-yl-acetic acid methyl ester hydrochloride, a key building block in modern organic synthesis and medicinal chemistry. We will dissect its molecular architecture, explore its spectroscopic signature, and detail a robust protocol for its synthesis and characterization. This document is intended for researchers, scientists, and drug development professionals who require a deep, practical understanding of this versatile compound.
The Morpholine Moiety: A Privileged Scaffold
The morpholine ring is a saturated heterocycle featuring both an ether linkage and a secondary amine function. This unique combination imparts favorable physicochemical properties, such as improved aqueous solubility and metabolic stability, making it a "privileged scaffold" in drug design. Its presence in numerous approved drugs, including the antibiotic Linezolid and the anticancer agent Gefitinib, underscores its importance in modulating biological activity and optimizing pharmacokinetic profiles. Morpholin-4-yl-acetic acid methyl ester hydrochloride serves as a crucial intermediate, providing a reactive handle to introduce this valuable moiety into more complex molecular frameworks.
Physicochemical Properties and Identifiers
A precise understanding of a compound begins with its fundamental properties. The hydrochloride salt form of the title compound enhances its stability and shelf-life, making it a preferred format for storage and handling in a laboratory setting.
| Property | Value | Source |
| IUPAC Name | methyl 2-(morpholin-4-yl)acetate hydrochloride | N/A |
| Synonyms | Methyl morpholinoacetate hydrochloride, 2-(Morpholin-4-yl)acetic acid methyl ester HCl | N/A |
| CAS Number | 14795-36-5 | |
| Molecular Formula | C₇H₁₄ClNO₃ | |
| Molecular Weight | 195.64 g/mol | |
| Appearance | White to off-white crystalline powder | General Knowledge |
| Melting Point | 183-188 °C | |
| Solubility | Soluble in water | General Knowledge |
In-Depth Molecular Structure Analysis
The structure of Morpholin-4-yl-acetic acid methyl ester hydrochloride is best understood by examining its constituent parts: the morpholine ring, the methyl acetate side chain, and the ionic hydrochloride component.
Covalent Framework and Conformation
The core of the molecule is the morpholine ring, which typically adopts a stable chair conformation to minimize steric strain. The nitrogen atom (N-4) is covalently bonded to a methylene bridge, which in turn is connected to the carbonyl carbon of the methyl ester group. In the solid state and in solution, the bulky acetic acid methyl ester substituent preferentially occupies the equatorial position on the morpholine ring to avoid unfavorable 1,3-diaxial interactions.
The Critical Role of the Hydrochloride
The "hydrochloride" designation signifies that the tertiary amine of the morpholine ring is protonated, forming a morpholinium cation. This is ionically bonded to a chloride anion (Cl⁻). This salt formation is a deliberate and crucial chemical modification.
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Causality of Salt Formation: The lone pair of electrons on the morpholine nitrogen is basic. Reacting the free base with hydrochloric acid results in a proton transfer, forming the thermodynamically stable salt. This process converts the often-oily and less stable free base into a crystalline, solid material that is easier to handle, weigh, and store.
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Impact on Properties: Protonation significantly increases the compound's polarity, rendering it soluble in water and other polar solvents, which can be advantageous for certain reaction conditions or for purification.
